Nitralin

• CAS No.: 4726-14-1
• Product Name: Nitralin
• Molecular Formula: C13H19N3O6S
• Molecular Weight: 345.37 g/mol
• IUPAC Name: 4-methylsulfonyl-2,6-dinitro-N,N-dipropylaniline
• Standard InChI: InChI=1S/C13H19N3O6S/c1-4-6-14(7-5-2)13-11(15(17)18)8-10(23(3,21)22)9-12(13)16(19)20/h8-9H,4-7H2,1-3H3
• Standard InChIKey: UMKANAFDOQQUKE-UHFFFAOYSA-N
• SMILES: CCCN(CCC)C1=C(C=C(C=C1[N+](=O)[O-])S(=O)(=O)C)[N+](=O)[O-]
• Canonical SMILES: CCCN(CCC)C1=C(C=C(C=C1[N+](=O)[O-])S(=O)(=O)C)[N+](=O)[O-]
• Boiling Point: greater than 437 °F at 760 mm Hg (decomposes) (USCG, 1999)
• Colorform: GOLDEN-ORANGE CRYSTALLINE SOLID; FINE CRYSTALLINE, LIGHT YELLOW TO ORANGE; Orange prisms
• Density: greater than 1 at 68 °F (est) (USCG, 1999)
• Melting Point: 304 °F (USCG, 1999); 150.0 °C; 151-152 °C
• Physical Description: Nitralin is a light yellow to orange solid with a mild odor. Sinks in water. (USCG, 1999)
• Description: Nitralin is a light yellow to orange solid with a mild odor. Sinks in water. (USCG, 1999); Nitralin is a C-nitro compound.
• Shelf Life: INSTABLE TO LIGHT; SHELF LIFE OF TECHNICAL PRODUCT IS 3 YR OR MORE WHEN STORED IN FIBER-BOARD DRUMS
• Solubility: 1.74e-06 M; SOLUBILITY @ 22 °C: 0.6 MG/L IN WATER; 360 G/L IN ACETONE; 330 G/L IN DIMETHYLSULFOXIDE; POORLY SOL IN COMMON HYDROCARBON AND AROMATIC SOLVENTS AND IN COMMON ALCOHOLS; Solubility at 25 °C: methanol 1.1%, isopropanol 0.18%, benzene less than 12.5%
• Synonyms: 4-(methylsulfonyl)-2,6-dinitro-N,N-dipropylaniline; DNA-nitralin; nitralin; Planavin
• Vapor Pressure: 9.30e-09 mmHg; 9.3X10-9 mm Hg at 20 °C; 3.3X10-8 mm Hg at 30 °C
• PubChem Compound: 20848
• Last Modified: Nov 11 2021